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Compound of Interest

Compound Name: EGFR-IN-102

Cat. No.: B10831028 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount when handling chemical compounds. This guide provides essential

safety and logistical information for the personal protective equipment (PPE), handling, and

disposal of EGFR-IN-102. Adherence to these procedures is vital for minimizing risks and

ensuring the integrity of your research.

Hazard Identification
While specific toxicity data for EGFR-IN-102 is not readily available, related compounds like

EGFR-IN-1 hydrochloride are classified with several hazards. It is crucial to handle this

compound with the care required for a substance with potential health risks.

Hazard Classifications for Related Compounds:

Hazard Classification Description

Acute Toxicity, Oral Harmful if swallowed.

Skin Corrosion/Irritation Causes skin irritation.

Serious Eye Damage/Eye Irritation Causes serious eye irritation.

Specific Target Organ Toxicity May cause respiratory irritation.
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To ensure the safety of all personnel, the following personal protective equipment must be worn

when handling EGFR-IN-102.

Equipment Specification

Eye Protection Safety glasses with side-shields or goggles.

Hand Protection Chemical-resistant gloves (e.g., nitrile).

Respiratory Protection

A NIOSH-approved respirator is recommended,

especially when handling the powder form or if

ventilation is inadequate.

Body Protection
A lab coat or other protective clothing to prevent

skin contact.[1]

Experimental Workflow: Handling and Disposal of
EGFR-IN-102
The following diagram outlines the standard operating procedure for safely handling and

disposing of EGFR-IN-102 in a laboratory setting.
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Preparation

Handling

Cleanup & Disposal

Don Personal Protective Equipment (PPE)
- Lab coat

- Nitrile gloves
- Safety goggles

- Respirator (if needed)

Prepare Workspace
- Ensure well-ventilated area

- Preferably use a chemical fume hood

Weighing and Preparation
- Handle powder form carefully to avoid dust inhalation

- Avoid skin and eye contact

Experimental Use
- Follow specific experimental protocol

Decontaminate Workspace
- Clean all surfaces and equipment

Waste Disposal
- Dispose of contaminated materials as hazardous waste

- Follow all federal, state, and local regulations

Doff PPE
- Remove PPE in the correct order to avoid contamination

Click to download full resolution via product page

Caption: Workflow for safe handling and disposal of EGFR-IN-102.
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Procedural Guidance
Handling:

Always work in a well-ventilated area, preferably within a chemical fume hood[1].

Avoid direct contact with skin and eyes[1].

Prevent the inhalation of dust when working with the powder form of the compound[1].

Storage:

Store in a tightly sealed container in a dry, well-ventilated place.

First Aid Measures:

Exposure Route First Aid Procedure

Inhalation

Move the individual to fresh air. If breathing is

difficult, administer oxygen. If the person is not

breathing, provide artificial respiration and seek

immediate medical attention.[1]

Skin Contact

Immediately wash the affected area with soap

and plenty of water. Remove any contaminated

clothing. If irritation develops and persists, seek

medical attention.[1]

Eye Contact

Immediately flush the eyes with copious

amounts of water for at least 15 minutes,

making sure to lift the upper and lower eyelids. If

contact lenses are present and can be easily

removed, do so. Seek immediate medical

attention.[1]

Ingestion

Do NOT induce vomiting. If the person is

conscious, rinse their mouth with water. Never

give anything by mouth to an unconscious

individual. Seek immediate medical attention.[1]
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Disposal Plan:

All waste materials that have been contaminated with EGFR-IN-102 must be managed as

hazardous waste. Disposal should be carried out in strict accordance with all applicable

federal, state, and local regulations[1]. Consult your institution's environmental health and

safety (EHS) department for specific guidance on hazardous waste disposal procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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